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Compound of Interest

Compound Name:
6-chloro-1H-indazole-3-carboxylic

Acid

Cat. No.: B139074 Get Quote

An In-depth Technical Guide on 6-chloro-1H-indazole-3-carboxylic acid

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of key chemical entities is paramount. This document provides a detailed

overview of 6-chloro-1H-indazole-3-carboxylic acid, focusing on its chemical structure and

standardized nomenclature.

Chemical Identity
IUPAC Name: 6-chloro-1H-indazole-3-carboxylic acid.[1][2]

Chemical Formula: C₈H₅ClN₂O₂[1]

CAS Number: 129295-31-4[1][2]

Chemical Structure
The molecular structure of 6-chloro-1H-indazole-3-carboxylic acid is characterized by a

bicyclic indazole core. A chlorine atom is substituted at the 6th position of the indazole ring, and

a carboxylic acid group is attached at the 3rd position.

Figure 1: Chemical structure of 6-chloro-1H-indazole-3-carboxylic acid.
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Physicochemical Properties
A summary of key physicochemical properties is presented below.

Property Value Source

Molecular Weight 196.59 g/mol [1]

Physical Form Yellow to brown powder [1]

Purity ≥ 97% (HPLC) [1]

InChI Key
MCGHMISXTKQRRF-

UHFFFAOYSA-N

Storage Temperature
2-8 °C, sealed in dry

conditions

Applications in Research and Development
6-Chloro-1H-indazole-3-carboxylic acid is a significant building block in medicinal chemistry

and pharmaceutical research. Its unique indazole scaffold makes it a valuable intermediate in

the synthesis of biologically active molecules. It is particularly noted for its application in the

development of novel therapeutic agents, including anti-inflammatory and anti-cancer drugs.[1]

The compound is also utilized in biochemical research for studies involving enzyme inhibition

and receptor binding, contributing to the understanding of various biochemical pathways.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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